2-(6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C23H17ClFN3O2/c1-14-6-2-5-9-19(14)26-21(29)13-28-20-11-10-15(24)12-17(20)22(27-23(28)30)16-7-3-4-8-18(16)25/h2-12H,13H2,1H3,(H,26,29)
• InChI Key: ADQXSUBYOQWNQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=C(C=C(C=C3)Cl)C(=NC2=O)C4=CC=CC=C4F
• Molecular Formula: C23H17ClFN3O2
• Molecular Weight: 421.8 g/mol

Description

2-(6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl)-N-(o-tolyl)acetamide, also known as AC220, is a small molecule inhibitor of the tyrosine kinase receptor FLT3. FLT3 is a protein found on the surface of certain cancer cells, such as acute myeloid leukemia (AML) cells, and is involved in the growth and survival of these cells. AC220 has been shown to be a potent inhibitor of FLT3 and is being investigated as a potential treatment for AML and other types of cancer.

Scientific Research Applications

Analgesic and Anti-inflammatory Applications

Research has shown that quinazolinyl acetamides, structurally similar to the specified compound, exhibit notable analgesic and anti-inflammatory activities. A study by Alagarsamy et al. (2015) synthesized a variety of novel 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides, investigating their analgesic, anti-inflammatory, and ulcerogenic index activities. The findings indicated that certain derivatives displayed potent analgesic and anti-inflammatory effects, presenting a promising avenue for the development of new therapeutic agents (Alagarsamy, Solomon, Sulthana, Satyasai Vijay, & Narendhar, 2015).

Antimicrobial and Anticancer Potential

Another significant application of these compounds is in the development of antimicrobial and anticancer agents. Mehta et al. (2019) synthesized and evaluated a series of derivatives for their in vitro antimicrobial and anticancer activities, highlighting the potential of these compounds in treating infectious diseases and cancer. The antimicrobial results showed significant activity against standard drugs, and one compound, in particular, demonstrated noteworthy anticancer activity (Mehta, Kumar, Marwaha, Narasimhan, Ramasamy, Lim, Shah, & Mani, 2019).

Neuroprotective Effects

The therapeutic efficacy of novel anilidoquinoline derivatives, structurally related to the compound of interest, has been investigated in the context of neurological conditions such as Japanese encephalitis. Ghosh et al. (2008) synthesized 2-(2-Methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, demonstrating its significant antiviral and antiapoptotic effects in vitro. This study provided insights into the potential neuroprotective applications of such compounds (Ghosh, Swarup, Saxena, Das, Hazra, Paira, Banerjee, Mondal, & Basu, 2008).